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Compound of Interest

Compound Name: 10-Heneicosanol

Cat. No.: B15601230 Get Quote

For the Attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the available melting and boiling point data

for isomers of heneicosanol, a 21-carbon long-chain fatty alcohol. Due to a lack of specific

experimental data for 10-Heneicosanol in the public domain, this document focuses on the

reported values for closely related isomers, primarily 1-Heneicosanol and 11-Heneicosanol.

The methodologies for determining these key physical properties are also detailed to provide a

comprehensive resource for laboratory professionals.

Physicochemical Data of Heneicosanol Isomers
Long-chain fatty alcohols, such as heneicosanol, are characterized as waxy white solids at

room temperature. Their physical properties, including melting and boiling points, are

influenced by the position of the hydroxyl group along the carbon chain. The following table

summarizes the available data for heneicosanol isomers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15601230?utm_src=pdf-interest
https://www.benchchem.com/product/b15601230?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15601230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Melting
Point (°C)

Boiling
Point (°C)

1-

Heneicosanol
15594-90-8 C21H44O 312.58 68-71[1][2][3]

366

(estimated, at

760 mmHg)

[1]

11-

Heneicosanol
3381-26-8 C21H44O 312.57 71-72[4]

370.3

(predicted)[4]

Heneicosanol

(isomer

unspecified)

51227-32-8 C21H44O 312.58 Not specified

366.09

(estimated, at

760 mmHg)

[5]

Note: Extensive searches for the melting and boiling points of 10-Heneicosanol did not yield

specific experimental data. The values presented for other isomers can be used as an

estimation, with the understanding that the position of the hydroxyl group can influence these

properties.

Experimental Protocols for Determination of Melting
and Boiling Points
The accurate determination of melting and boiling points is crucial for the characterization and

purity assessment of chemical compounds. The following are detailed methodologies for these

measurements as applicable to long-chain alcohols.

Melting Point Determination
The melting point of a solid is the temperature at which it transitions to a liquid state. For a pure

crystalline compound, this occurs over a narrow temperature range.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)
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Capillary tubes (sealed at one end)

Thermometer

Sample of the fatty alcohol

Procedure:

A small amount of the dry, powdered fatty alcohol is packed into the sealed end of a capillary

tube to a height of 1-2 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a steady and slow rate, typically 1-2°C per minute, as the

temperature approaches the expected melting point.

The temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range.

The temperature at which the last solid crystal melts is recorded as the end of the melting

range.[6][7]

A sharp melting range of 0.5-1°C is indicative of a pure compound.[7]

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.

Apparatus:

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., oil bath)
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Sample of the fatty alcohol

Procedure:

Approximately 0.5 mL of the molten fatty alcohol is placed in a small test tube.

A capillary tube, sealed at the bottom, is inverted and placed into the test tube containing the

sample.

The test tube is attached to a thermometer and immersed in a heating bath.

The bath is heated gradually until a rapid and continuous stream of bubbles emerges from

the open end of the inverted capillary tube.

Heating is then discontinued, and the bath is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.[8][9]

Synthesis and Characterization Workflow
The synthesis of a specific secondary alcohol like 10-Heneicosanol typically involves a multi-

step process. The following diagram illustrates a generalized workflow for the synthesis and

characterization of a secondary fatty alcohol.
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Caption: Generalized workflow for the synthesis and characterization of a secondary fatty

alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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